Cas no 70857-53-3 ((11Z)-10,14,16-trihydroxy-3-methyl-3,4,5,6,9,10-hexahydro-1H-2-benzoxacyclotetradecine-1,7(8H)-dione)

• Product name: (11Z)-10,14,16-trihydroxy-3-methyl-3,4,5,6,9,10-hexahydro-1H-2-benzoxacyclotetradecine-1,7(8H)-dione
• CAS No: 70857-53-3
• MF: C₁₈H₂₂O₆
• MW: 334.36368
• CID: 1746868
• PubChem ID: 6443200

(11Z)-10,14,16-trihydroxy-3-methyl-3,4,5,6,9,10-hexahydro-1H-2-benzoxacyclotetradecine-1,7(8H)-dione Chemical and Physical Properties

Names and Identifiers

• (11Z)-10,14,16-trihydroxy-3-methyl-3,4,5,6,9,10-hexahydro-1H-2-benzoxacyclotetradecine-1,7(8H)-dione
• (2Z)-4,15,17-trihydroxy-11-methyl-12-oxabicyclo[12.4.0]octadeca-1(14),2,15,17-tetraene-7,13-dione
• 1H-2-Benzoxacyclotetradecin-1,7(8H)-dione, 3,4,5,6,9,10-hexahydro-10,14,16-trihydroxy-3-methyl-
• 70857-53-3

• Inchi： InChI=1S/C18H22O6/c1-11-3-2-4-13(19)7-8-14(20)6-5-12-9-15(21)10-16(22)17(12)18(23)24-11/h5-6,9-11,14,20-22H,2-4,7-8H2,1H3/b6-5-
• InChI Key： JHBGKFJOJVLUMC-WAYWQWQTSA-N
• SMILES： CC1CCCC(=O)CCC(C=CC2=C(C(=CC(=C2)O)O)C(=O)O1)O

Computed Properties

• Exact Mass: 334.14166
• Monoisotopic Mass: 334.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.06